Cas no 951888-72-5 (Ethyl 2-methyl-1-naphthoylformate)

• Product Name: Ethyl 2-methyl-1-naphthoylformate
• CAS No: 951888-72-5
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD09801434
• CID: 4722318
• Update Time: 2025-06-12

Ethyl 2-methyl-1-naphthoylformate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-METHYL-1-NAPHTHOYLFORMATE
• ethyl 2-(2-methylnaphthalen-1-yl)-2-oxoacetate
• IMED1451008073
• ethyl 2-methyl-1-naphthoylformate, AldrichCPR
• Ethyl 2-methyl-1-naphthoylformate

• MDL： MFCD09801434
• Inchi： 1S/C15H14O3/c1-3-18-15(17)14(16)13-10(2)8-9-11-6-4-5-7-12(11)13/h4-9H,3H2,1-2H3
• InChI Key： NUQYTOHXWRLOSS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C(C)=CC=C2C=CC=CC=12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-methyl-1-naphthoylformate

Ethyl 2-methyl-1-naphthoylformate (CAS No. 951888-72-5): A Comprehensive Overview

Ethyl 2-methyl-1-naphthoylformate (CAS No. 951888-72-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from synthetic chemistry to drug development. Its molecular formula, C₁₂H₁₂O₃, underscores its complexity and the diverse functional groups it possesses, making it a valuable intermediate in various chemical syntheses.

The structural integrity of Ethyl 2-methyl-1-naphthoylformate is defined by its naphthalene core, which is substituted with a methyl group at the 2-position and an ester group linked to a formyl moiety. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for further functionalization. The presence of both aromatic and aliphatic components in its structure allows for interactions with a wide array of biological targets, making it a promising candidate for medicinal chemistry investigations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from structurally complex organic compounds. Ethyl 2-methyl-1-naphthoylformate has emerged as a key intermediate in the synthesis of various bioactive molecules. Its utility in constructing more intricate scaffolds has been particularly highlighted in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its role in the preparation of derivatives that exhibit inhibitory activity against certain kinases, which are known to be aberrantly activated in various diseases, including cancer.

The pharmaceutical industry has been increasingly interested in leveraging natural product-inspired structures to develop new drugs. The naphthalene moiety in Ethyl 2-methyl-1-naphthoylformate draws inspiration from numerous bioactive natural products, such as taxanes and anthracyclines, which have shown remarkable efficacy in treating diverse ailments. By incorporating this motif into synthetic molecules, researchers aim to harness its inherent biological activity while also modulating it through further chemical modifications. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

One of the most compelling aspects of Ethyl 2-methyl-1-naphthoylformate is its versatility as a building block in organic synthesis. Its reactivity allows for the introduction of various functional groups at different positions along the molecular chain, enabling the creation of a diverse library of compounds. This flexibility is particularly valuable in drug discovery pipelines, where high-throughput screening often requires access to large collections of structurally varied molecules. The compound’s ability to undergo selective reactions under mild conditions makes it an attractive choice for medicinal chemists seeking efficient synthetic routes.

The latest advancements in computational chemistry have further enhanced the utility of Ethyl 2-methyl-1-naphthoylformate. Molecular modeling studies have provided insights into its binding interactions with biological targets, allowing researchers to predict and optimize its pharmacological properties before conducting costly wet-lab experiments. These computational tools have been instrumental in identifying promising derivatives with improved potency and selectivity. For example, virtual screening techniques have been used to screen large databases of compounds derived from Ethyl 2-methyl-1-naphthoylformate, leading to the identification of novel inhibitors with enhanced binding affinities for specific enzymes.

The role of Ethyl 2-methyl-1-naphthoylformate extends beyond drug development into materials science and agrochemicals. Its unique structural features make it a suitable candidate for designing advanced materials with tailored properties. In materials science, for instance, derivatives of this compound have been explored as precursors for high-performance polymers and coatings due to their ability to form stable cross-linked networks. Similarly, in agrochemicals, modified versions of this molecule have shown potential as novel pesticides or herbicides by interfering with essential biological processes in pests.

The synthesis and application of Ethyl 2-methyl-1-naphthoylformate also highlight the importance of sustainable chemistry practices. Researchers are increasingly focusing on developing green synthetic routes that minimize waste and reduce environmental impact. Innovations such as catalytic processes and solvent-free reactions have been employed to enhance the efficiency and sustainability of producing this compound. These efforts align with global initiatives aimed at promoting greener alternatives in chemical manufacturing.

In conclusion, Ethyl 2-methyl-1-naphthoylformate (CAS No. 951888-72-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique molecular architecture and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new ways to utilize this compound, its significance is expected to grow further, driving innovation in drug discovery, materials science, and beyond.